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Compound of Interest

Compound Name: Daclatasvir Impurity B

L Get Quote

Cat. No.: B11930100

For researchers and scientists in the field of drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring both personal safety and
environmental protection. Daclatasvir Impurity B, a substance used in laboratory research,
requires strict adherence to hazardous waste disposal protocols due to its potential risks.[1][2]
[3] This guide provides essential, step-by-step information for the safe and compliant disposal
of this compound.

Chemical and Physical Properties

A summary of the key identifiers for Daclatasvir Impurity B is provided in the table below. This
information is critical for the correct labeling and documentation of waste.

Property Value

methyl N-[(2S)-1-[(2S)-2-[5-[4-[4-[2-[(2S)-1-

] acetylpyrrolidin-2-yl]-1H-imidazol-5-

Chemical Name . .-
yllphenyllphenyl]-1H-imidazol-2-yl]pyrrolidin-1-

yl]-3-methyl-1-oxobutan-2-yllcarbamate[4]

Molecular Formula

C35H41N704[1][4]

Molecular Weight 623.74 g/mol [1][4]
Appearance Solid[1]
CAS Number 2226541-13-3[4]
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Hazard Classification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Daclatasvir Impurity B was not found, a related
daclatasvir degradation product is classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects.[2] Therefore, it is prudent to handle Daclatasvir Impurity B as a
hazardous chemical. All personnel handling this compound must wear appropriate Personal
Protective Equipment (PPE), including:

» Eye Protection: Safety glasses with side shields or goggles.
e Hand Protection: Compatible chemical-resistant gloves (e.qg., nitrile rubber).

o Skin and Body Protection: A laboratory coat is mandatory.

Step-by-Step Disposal Protocol

The disposal of Daclatasvir Impurity B must comply with federal, state, and local regulations
for hazardous waste.[5][6][7] The following protocol outlines the necessary steps for its proper
disposal:

o Waste Segregation and Collection:

o Solid Waste: Collect solid Daclatasvir Impurity B, including contaminated items such as
weighing paper and disposable lab equipment, in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Liquid Waste: Solutions containing Daclatasvir Impurity B must be collected in a
separate, designated, and leak-proof hazardous waste container.

o Do not mix this waste with other waste streams unless compatibility has been confirmed.

o Never dispose of waste containing this compound down the drain.[7][8] This is in line with
the EPA's nationwide ban on the sewering of hazardous waste pharmaceuticals.[8]

e Spill Management:

o In the event of a spill, immediately evacuate all non-essential personnel from the area.
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o Ensure the area is well-ventilated.

o Wearing appropriate PPE, contain and absorb the spill using an inert, non-combustible
absorbent material such as vermiculite or sand.

o Carefully collect the absorbed material and any contaminated soil into a designated
hazardous waste container.

o Thoroughly clean the spill area with a suitable solvent (e.g., alcohol), and collect all
cleaning materials for disposal as hazardous waste.[2]

e Labeling and Storage:

o All waste containers must be clearly and accurately labeled with "Hazardous Waste," the
full chemical name "Daclatasvir Impurity B," and indicate the associated hazards (e.g.,
"Toxic," "Environmental Hazard").[2]

o Store sealed waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until they can be collected by a
certified waste disposal service.[2]

e Final Disposal:

o The disposal of hazardous pharmaceutical waste is regulated by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5]

[6]

o Arrange for the collection and disposal of the hazardous waste through a licensed and
certified hazardous waste management company.

o Ensure that all required documentation, such as a hazardous waste manifest, is
completed accurately to track the waste from its point of origin to its final disposal.[7]

o The most common method for the final treatment of pharmaceutical waste is incineration
at a licensed facility.[6]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of Daclatasvir
Impurity B.
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Caption: Disposal workflow for Daclatasvir Impurity B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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